Cas no 2287345-14-4 (3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid
• CAS No: 2287345-14-4
• MF: C₁₀H₁₁Cl₂N₃O₄
• MW: 308.118040323257
• CID: 5927666
• PubChem ID: 137944073
• Update Time: 2025-06-09

3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287345-14-4
• 3-{[(tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid
• 5,6-Dichloro-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazine-2-carboxylic acid
• EN300-6748109
• 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid

• Inchi： 1S/C10H11Cl2N3O4/c1-10(2,3)19-9(18)15-7-4(8(16)17)13-5(11)6(12)14-7/h1-3H3,(H,16,17)(H,14,15,18)
• InChI Key： OLMCTLGUMKWAHE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)O)C(=N1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 307.0126612g/mol
• Monoisotopic Mass: 307.0126612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid (CAS No: 2287345-14-4) and Its Emerging Applications in Chemical Biology

3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid, identified by the CAS number 2287345-14-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both chloro substituents and an amide-like functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The tert-butoxy carbonyl (Boc) protecting group attached to the amino functionality plays a crucial role in its utility as a synthetic building block. The Boc group not only stabilizes the amino group during various chemical transformations but also allows for controlled deprotection under mild acidic conditions, making it an ideal candidate for multi-step synthetic pathways. This feature is particularly important in medicinal chemistry, where selective modification and protection of functional groups are often required to achieve desired molecular architectures.

Recent advancements in the field of pyrazine derivatives have highlighted their potential as pharmacophores in the design of novel therapeutic agents. 5,6-Dichloropyrazine core structures, such as 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid, have been explored for their ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that pyrazine derivatives can modulate kinase activity, which is relevant to diseases like cancer and inflammatory disorders. The dichloro substitution pattern enhances the electrophilicity of the pyrazine ring, facilitating further functionalization and enabling the development of more sophisticated molecular probes.

In the context of drug discovery, 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid serves as a versatile scaffold for generating libraries of compounds with potential therapeutic effects. Its structural features allow for easy incorporation into larger molecules through amide bond formation, which is a common strategy in peptidomimetics and protein-protein interaction inhibitors. The compound’s stability under various reaction conditions makes it suitable for high-throughput screening (HTS) campaigns, where large numbers of derivatives are synthesized and tested for biological activity.

One notable application of this compound is in the synthesis of inhibitors targeting bacterial enzymes. Pyrazine derivatives have shown promise as antimicrobial agents due to their ability to disrupt essential bacterial metabolic pathways. The chloro substituents in 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid can participate in hydrogen bonding or π-stacking interactions with bacterial proteins, potentially leading to the development of novel antibiotics with improved efficacy against resistant strains.

Another emerging area where this compound is being explored is in the development of imaging agents for diagnostic purposes. Pyrazine-based molecules can be functionalized to emit signals detectable by various imaging modalities, such as nuclear magnetic resonance (NMR) or positron emission tomography (PET). By incorporating fluorinated or other labeled groups into the structure derived from 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid, researchers aim to create probes that can visualize biological processes in vivo with high sensitivity and specificity.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid typically involves multi-step reactions starting from commercially available precursors. Key steps include chlorination of a pyrazine derivative followed by selective Boc protection of the amino group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are critical for large-scale production and ensure that researchers have access to sufficient quantities of high-purity material for their studies.

The compound’s reactivity also makes it useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing complex molecular frameworks. By serving as a precursor to more elaborate structures, 3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid contributes to the growing arsenal of building blocks available to synthetic chemists.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on structural similarity to known bioactive compounds. The presence of both electron-withdrawing chloro groups and an electron-donating Boc-amide moiety creates a unique pharmacophore that can be targeted computationally. Such approaches accelerate the discovery process by prioritizing candidates with favorable physicochemical properties and predicted binding affinities.

In conclusion,3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid (CAS No: 2287345-14-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features enable diverse applications ranging from drug synthesis to diagnostic imaging agents. As research continues to uncover new biological targets and synthetic methodologies,3-{[(Tert-butoxy)carbonyl]amino}-5,6-dichloropyrazine-2-carboxylic acid is likely to remain a cornerstone molecule in the development of innovative therapeutic strategies.